![molecular formula C12H22Cl2N2O2 B1519502 {4-[2-(Dimethylamino)ethoxy]-3-methoxyphenyl}methanamine dihydrochloride CAS No. 1170882-91-3](/img/structure/B1519502.png)
{4-[2-(Dimethylamino)ethoxy]-3-methoxyphenyl}methanamine dihydrochloride
Overview
Description
Scientific Research Applications
Synthesis of Chalcone Derivatives
This compound serves as a precursor in the synthesis of novel chalcone derivatives. By undergoing a Claisen-Schmidt reaction with various acetophenone derivatives, it contributes to the formation of compounds with potential antifungal properties .
Antifungal Agent Development
The chalcone derivatives synthesized from this compound have shown promising results as antifungal agents. They exhibit moderate to high activities against dermatophytes, with some derivatives displaying fungicidal rather than fungistatic activities .
Proteomics Research
As a biochemical, this compound is utilized in proteomics research to study protein interactions and functions. It can help in identifying protein modifications and understanding disease mechanisms at the molecular level .
Density Functional Theory (DFT) Calculations
Researchers use this compound in computational chemistry for DFT calculations to predict the electronic structure and properties of newly synthesized molecules, aiding in the design of compounds with desired biological activities .
Laboratory Chemical Reagent
It is commonly used as a laboratory chemical reagent in various research and development laboratories for synthetic and analytical purposes, as indicated by its safety data sheet .
Biocidal Product Development
The compound’s potential use in the development of biocidal products is explored due to its chemical properties. It could be incorporated into formulations aimed at controlling harmful organisms in various environments .
Future Directions
properties
IUPAC Name |
2-[4-(aminomethyl)-2-methoxyphenoxy]-N,N-dimethylethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2.2ClH/c1-14(2)6-7-16-11-5-4-10(9-13)8-12(11)15-3;;/h4-5,8H,6-7,9,13H2,1-3H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOEUTQSIVGMIQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=C(C=C(C=C1)CN)OC.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{4-[2-(Dimethylamino)ethoxy]-3-methoxyphenyl}methanamine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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